Cas no 2034381-66-1 (11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene)

• Product Name: 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene
• CAS No: 2034381-66-1
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 5840780
• PubChem ID: 121020796
• Update Time: 2025-07-15

11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene Chemical and Physical Properties

Names and Identifiers

• 1,3-Ethano-1H-isoindole, 2-(cyclopropylsulfonyl)-2,3-dihydro-
• 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene
• 11-cyclopropylsulfonyl-11-azatricyclo[6.2.1.02,7]undeca-2,4,6-triene
• 9-(cyclopropylsulfonyl)-1,2,3,4-tetrahydro-1,4-epiminonaphthalene
• AKOS026703472
• F6546-1096
• 2034381-66-1

• Inchi： 1S/C13H15NO2S/c15-17(16,9-5-6-9)14-12-7-8-13(14)11-4-2-1-3-10(11)12/h1-4,9,12-13H,5-8H2
• InChI Key： VOHGOUJBBXIPDB-UHFFFAOYSA-N
• SMILES： C12CCC(C3=C1C=CC=C3)N2S(C1CC1)(=O)=O

Computed Properties

• Exact Mass: 249.08234989g/mol
• Monoisotopic Mass: 249.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 409.7±55.0 °C(Predicted)
• pka: -7.10±0.20(Predicted)

Additional information on 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene

Recent Advances in the Study of 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene (CAS: 2034381-66-1)

The compound 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene (CAS: 2034381-66-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an up-to-date overview of the latest studies surrounding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent literature highlights the innovative synthetic routes developed for 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene. A study published in the Journal of Medicinal Chemistry (2023) describes a novel multi-step synthesis approach that improves yield and purity, making large-scale production feasible for preclinical studies. The synthetic pathway involves key intermediates that are crucial for the compound's bioactivity, emphasizing the importance of stereochemical control during synthesis.

In terms of biological activity, preliminary in vitro studies have demonstrated that 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene exhibits potent inhibitory effects on specific kinase targets implicated in inflammatory diseases. Researchers have identified its high binding affinity to the ATP-binding site of these kinases, suggesting a mechanism of action that could be exploited for therapeutic intervention. Further in vivo studies are currently underway to validate these findings and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's potential application in oncology. A recent preprint (BioRxiv, 2024) reports that 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene shows promising activity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. The study proposes that the compound's unique tricyclic structure enables it to bypass common drug resistance mechanisms, offering a new avenue for cancer treatment.

Despite these promising findings, challenges remain in the development of 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene as a drug candidate. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and comprehensive toxicology studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 11-(cyclopropanesulfonyl)-11-azatricyclo[6.2.1.0^{2,7}]undeca-2(7),3,5-triene (CAS: 2034381-66-1) represents a promising scaffold for drug development, with potential applications in inflammation and oncology. Continued research into its synthesis, mechanism of action, and therapeutic efficacy will be crucial in unlocking its full potential. This compound exemplifies the exciting opportunities at the intersection of chemical biology and medicinal chemistry, offering new hope for addressing unmet medical needs.